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Compound of Interest

Compound Name: Disperse Blue 148

Cat. No.: B1663511 Get Quote

This guide provides a detailed comparison of the performance characteristics of Disperse Blue
148, a mono-azo dye, against the broader class of anthraquinone disperse dyes.[1] Aimed at

researchers, scientists, and professionals in drug development and material science, this

document synthesizes experimental data on key performance metrics such as fastness to light,

washing, and sublimation. Detailed experimental protocols for these evaluations are also

provided to support reproducible research.

Disperse dyes are non-ionic dyes with low water solubility, primarily used for dyeing

hydrophobic fibers like polyester.[1][2][3] This class is dominated by two main chemical

structures: azo and anthraquinone dyes, which together account for a significant majority of all

disperse dyes used commercially.[1][2] Disperse Blue 148 belongs to the single azo class,

while anthraquinone dyes are derivatives of anthraquinone.[4][5] Understanding the

performance differences between these structures is crucial for selecting the appropriate dye

for specific applications.

Comparative Performance Data
The following table summarizes the key performance indicators for Disperse Blue 148 and

typical anthraquinone disperse dyes. The fastness properties are rated on a scale of 1 to 5 (or

1 to 8 for light fastness), where a higher number indicates better performance.
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Performance Metric
Disperse Blue 148
(Azo Type)

Anthraquinone
Dyes

Key Characteristics
& Remarks

Chemical Structure Mono-azo Anthraquinone

Disperse Blue 148 is a

single azo dye.

Anthraquinone dyes

are based on the

anthraquinone

chemical structure.[4]

[5]

Color/Shade Blue, red light blue
Bright reds, violets,

blues

Anthraquinone dyes

are known for their

bright, vibrant shades.

[4][5][6] Azo dyes offer

a wide chromatic

range.[2]

Light Fastness
5-6 (Good to Very

Good)[7]

Generally 4-7 (Good

to Excellent)

Anthraquinone dyes

are characterized by

very good to excellent

light fastness.[4][5][8]

Wash Fastness

(Fading)

3-4 (Moderate to

Good)

Generally 4-5 (Good

to Excellent)

High-energy disperse

dyes, often including

anthraquinones,

typically have better

wash fastness.[2][9]

Sublimation Fastness Moderate to Good
Varies (Moderate to

Excellent)

High-temperature (S-

type) disperse dyes,

which include many

anthraquinones, have

high sublimation

fastness.[3][10][11]

Perspiration Fastness 4 (Good)
Generally 4-5 (Good

to Excellent)
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Gas Fume Fading
Not typically reported

as a major issue

Susceptible (Fair to

Moderate)

Certain blue and violet

anthraquinone dyes

with basic amino

groups are sensitive

to fading by nitrogen

oxides in the

atmosphere.[4][12]

Coloring Power

(Tinctorial Strength)
High Low to Moderate

Anthraquinone dyes

have about 1/2 to 1/3

the coloring power of

azo dyes.[4][5][13]

Cost & Synthesis
Lower cost, simpler

synthesis

Higher cost, more

complex synthesis

Azo dyes are

generally less

expensive to produce

than anthraquinones.

[2][13]

Experimental Protocols
Detailed methodologies for evaluating the key fastness properties of disperse dyes are outlined

below. These protocols are based on standards from the International Organization for

Standardization (ISO).

Light Fastness Test (ISO 105-B02)
This test determines the resistance of the color of textiles to the action of an artificial light

source that represents natural daylight.

Apparatus: Xenon arc lamp fading apparatus, Blue Wool standards (rating 1-8).

Procedure:

A specimen of the dyed textile is exposed to the light from a xenon arc lamp under

specified conditions of temperature and humidity.

Simultaneously, a set of Blue Wool standards is exposed under the same conditions.
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The exposure is continued until the contrast between the exposed and unexposed

portions of the specimen is equal to a specific grade on the Grey Scale for assessing

change in color.

The light fastness of the specimen is assessed by comparing its change in color with that

of the Blue Wool standards. The rating is the number of the Blue Wool standard that

shows a similar change in color.

Wash Fastness Test (ISO 105-C06)
This method evaluates the resistance of the color of textiles to washing.

Apparatus: Launder-Ometer or similar apparatus for rotating closed containers in a

thermostatically controlled water bath. Stainless steel balls for mechanical action.

Procedure:

A dyed fabric specimen is stitched between two specified adjacent fabrics (e.g., cotton and

polyester).

The composite specimen is placed in a container with a specified washing solution (e.g.,

ECE phosphate reference detergent) and stainless steel balls.

The container is rotated in the apparatus at a specified temperature (e.g., 60°C) for a

specified duration (e.g., 30 minutes).

The specimen is then removed, rinsed, and dried.

The change in color of the dyed specimen and the degree of staining on the adjacent

fabrics are evaluated using the Grey Scales (rating 1-5).

Sublimation Fastness Test (ISO 105-P01)
This test assesses the resistance of the color of textiles to the action of dry heat, as in

processes like heat setting or ironing, which can cause dye to sublimate.[14][15]

Apparatus: A heating device consisting of two smooth parallel plates that can be maintained

at a specified temperature and apply a specific pressure.[14]
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Procedure:

A specimen of the dyed textile is placed in contact with a specified undyed adjacent fabric.

The composite specimen is placed between the two plates of the heating device at a

specified temperature (e.g., 180°C or 210°C) and pressure for a set time (e.g., 30

seconds).[15][16]

After the specified time, the composite specimen is removed and allowed to cool.

The change in color of the original specimen and the staining of the adjacent fabric are

assessed immediately and again after 4 hours of conditioning using the Grey Scales

(rating 1-5).[17][18]

Visualizing Disperse Dye Classification
The following diagrams illustrate the classification of disperse dyes and a typical experimental

workflow for fastness testing.
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Chemical Classification of Disperse Dyes

Disperse Dyes

Azo Dyes Anthraquinone Dyes Other Types

Disperse Blue 148

General Workflow for Dye Fastness Testing

Sample Preparation
(Dyed Fabric + Adjacent Fabric)

Exposure to Stress Condition
(e.g., Light, Washing, Heat)

ISO Protocol

Conditioning
(Post-Exposure)

Evaluation using Grey/Blue Scales

Assign Fastness Rating
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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